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Compound of Interest

Compound Name: Methyl 3,4-dimethylpent-4-enoate

CAS No.: 112084-30-7

Cat. No.: B15422967

Get Quote

Introduction & Retrosynthetic Analysis
Methyl 3,4-dimethylpent-4-enoate is characterized by a terminal alkene and vicinal methyl

substitution at the C3 and C4 positions. Constructing this motif via direct alkylation is

challenging due to regioselectivity issues. The Johnson-Claisen rearrangement offers a

superior disconnection, utilizing the [3,3]-sigmatropic shift to install the C3-C4 bond and the C3

stereocenter simultaneously while migrating the double bond to the terminal position.

Retrosynthetic Logic
The target molecule (

) is disconnected at the C2-C3 bond (alpha to the ester).[1]

Target: Methyl 3,4-dimethylpent-4-enoate.[2]

Precursor: (E)-2-Methylbut-2-en-1-ol (Tiglic Alcohol) + Trimethyl Orthoacetate.

Mechanism: The reaction proceeds via an in situ generated ketene acetal, which undergoes

a concerted rearrangement.
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Reaction Scheme
The transformation involves the condensation of Tiglic Alcohol with Trimethyl Orthoacetate

(TMOA) in the presence of a weak acid catalyst, followed by thermal rearrangement.
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(- MeOH)

+ TMOA, H+
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(TMOA)

Ketene Acetal
(Transient)

- MeOH
(Heat) [3,3]-Sigmatropic

Transition State
Rearrangement Product:

Methyl 3,4-dimethylpent-4-enoate
Irreversible

Click to download full resolution via product page

Caption: Reaction pathway for the Johnson-Claisen rearrangement of Tiglic Alcohol.

Critical Process Parameters (CPP)
To achieve scalability (kg-scale), specific parameters must be controlled to drive the equilibrium

and prevent byproduct formation.
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Parameter Specification Scientific Rationale

Stoichiometry
1.0 eq Alcohol : 1.5–2.0 eq

TMOA

Excess TMOA acts as the

solvent and drives the initial

equilibrium toward the mixed

orthoester.[1]

Catalyst
Propionic Acid or Pivalic Acid

(0.5–1.0 mol%)

A weak acid is required to

catalyze the exchange without

isomerizing the double bond or

causing polymerization.[1]

Temperature 135°C – 150°C

High temperature is required to

overcome the activation

energy of the sigmatropic shift

and distill off methanol.

Methanol Removal Continuous Distillation

CRITICAL: The reaction is

driven by Le Chatelier's

principle. Failure to remove

MeOH results in stalled

conversion.

Reaction Time 4 – 12 Hours
Dependent on the efficiency of

methanol removal.

Experimental Protocol
Materials

(E)-2-Methylbut-2-en-1-ol (Tiglic Alcohol): >98% purity.[3]

Trimethyl Orthoacetate (TMOA): >98%, anhydrous.[3]

Propionic Acid: >99% (Catalyst).

Equipment: 3-Neck Round Bottom Flask, Vigreux column (or packed column), Distillation

head with thermometer, Heating mantle/Oil bath, Magnetic stirrer or Overhead stirrer.
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Step-by-Step Methodology
Phase 1: Reactor Setup & Initiation

Charge Reactor: In a dry 3-neck flask equipped with a magnetic stir bar, add (E)-2-

Methylbut-2-en-1-ol (1.0 equiv).

Add Reagent: Add Trimethyl Orthoacetate (1.5 equiv) to the flask.

Add Catalyst: Add Propionic Acid (0.01 equiv / 1 mol%).

Assemble Distillation: Attach a Vigreux column (to prevent loss of TMOA) topped with a

distillation head and collection flask.

Note: The boiling point of TMOA is ~108°C, while Methanol is 64.7°C. The column ensures

only Methanol distills over.

Phase 2: Reaction & Methanol Removal
Heating: Begin heating the mixture. The internal temperature should reach 140–150°C.

Distillation: As the reaction proceeds, Methanol will begin to distill (Head temp ~65°C).

Monitoring: Maintain reflux/distillation until Methanol evolution ceases.

Endpoint Control: Analyze an aliquot via GC-FID or TLC. The limiting reagent (Tiglic

Alcohol) should be <1%.

Duration: Typically 4–8 hours depending on scale and heating efficiency.

Phase 3: Workup & Purification
Excess Removal: Once the reaction is complete, increase the vacuum slightly or increase

temperature to distill off the excess Trimethyl Orthoacetate (bp 108°C).

Reuse: Recovered TMOA can be dried and recycled for subsequent batches.

Product Isolation: Perform fractional distillation under reduced pressure.
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Target Fraction: Methyl 3,4-dimethylpent-4-enoate boils at approximately 65–70°C at 15

mmHg (estimated based on similar esters).

Final Polish: The product is a colorless liquid.[1][4] Store under inert atmosphere

(Nitrogen/Argon) to prevent oxidation of the terminal alkene.

Quality Control & Validation
Analytical Specifications

Appearance: Clear, colorless liquid.[1][4]

Purity (GC): >98.0%.[3]

Structure Confirmation (NMR):

1H NMR (

): Look for terminal alkene protons (singlets/fine doublets around 4.7–4.8 ppm), Methyl
ester singlet (3.6 ppm), and the characteristic vicinal methyl doublets/singlets.

Terminal Alkene:

4.75 (br s, 1H), 4.85 (br s, 1H).

Methyls: C3-Me (doublet), C4-Me (singlet on double bond).

Process Flow Diagram
The following diagram illustrates the equipment setup and mass flow for the synthesis.
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Caption: Process flow for the scalable synthesis of Methyl 3,4-dimethylpent-4-enoate.

Safety & Handling (HSE)
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Hazard Mitigation Strategy

Flammability
TMOA and the product are flammable.[1]

Ground all glassware. Use nitrogen blanketing.

Methanol Toxicity
Methanol is toxic and volatile. Ensure efficient

condensation and use a fume hood.

Thermal Hazards

Reaction requires high heat (

C). Use silicone oil baths or heating mantles

with temperature controllers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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